Cas no 168890-44-6 (2-(4-Fluorophenyl)azepane)

2-(4-Fluorophenyl)azepane structure
2-(4-Fluorophenyl)azepane structure
Product Name:2-(4-Fluorophenyl)azepane
CAS No:168890-44-6
MF:C12H16FN
MW:193.260546684265
CID:905102
PubChem ID:3614397
Update Time:2025-04-19

2-(4-Fluorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Fluorophenyl)azepane
    • 1H-AZEPINE, 2-(4-FLUOROPHENYL)HEXAHYDRO-
    • 2-(4-FLUORO-PHENYL)-AZEPANE
    • AC1MU8H5
    • AC1Q4M84
    • BBL020504
    • CTK4D3134
    • MolPort-000-147-430
    • STK893197
    • SureCN8153240
    • 2-(4-Fluorophenyl)hexahydro-1H-azepine
    • 168890-44-6
    • CS-0271596
    • AKOS001476003
    • SCHEMBL8153240
    • EN300-1153271
    • DTXSID90394283
    • MDL： MFCD02663706
    • Inchi： 1S/C12H16FN/c13-11-7-5-10(6-8-11)12-4-2-1-3-9-14-12/h5-8,12,14H,1-4,9H2
    • InChI Key： KYRNAJNHLFLGFP-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C1CCCCCN1

Computed Properties

  • Exact Mass: 193.12678
  • Monoisotopic Mass: 193.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.024
  • PSA: 12.03

2-(4-Fluorophenyl)azepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 $ 50.00 2022-06-05
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 $ 115.00 2022-06-05
Chemenu
CM200516-5g
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Apollo Scientific
PC904975-1g
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 £498.00 2025-02-22
Enamine
EN300-1153271-0.05g
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Enamine
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Enamine
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Enamine
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